![molecular formula C9H7ClN2O B3049581 6-chloro-1H-indole-2-carboxamide CAS No. 21109-13-7](/img/structure/B3049581.png)
6-chloro-1H-indole-2-carboxamide
Overview
Description
6-Chloro-1H-indole-2-carboxamide is a compound that belongs to the class of organic compounds known as indolecarboxamides and derivatives . These are compounds containing a carboxamide group attached to an indole . It is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years . Researchers have investigated the effect of the carboxamide moiety at positions 2 and 3, giving unique inhibitory properties to these compounds . The presence of the carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity . Synthetic strategies of indole 2 and 3-carboxamide derivatives were investigated .Molecular Structure Analysis
The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring . From a chemical point of view, the nitrogen lone electron pair participates in the aromatic ring, and nitrogen does not have alkaline properties . The numbering order of the indole molecule is presented in Fig. 1 .Chemical Reactions Analysis
Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years . Researchers have investigated the effect of the carboxamide moiety at positions 2 and 3, giving unique inhibitory properties to these compounds . The presence of the carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity .Scientific Research Applications
Antituberculosis Agents
6-chloro-1H-indole-2-carboxamide derivatives have been identified as promising antituberculosis agents. Specifically, indole-2-carboxamides demonstrated effectiveness against Mycobacterium tuberculosis (Mtb) in vitro. These compounds showed improved metabolic stability and in vivo efficacy in rodent models, marking them as potential new class of antituberculosis drugs (Kondreddi et al., 2013).
Cannabinoid Receptor Modulators
Indole-2-carboxamide derivatives have been explored as allosteric modulators of the cannabinoid type 1 receptor (CB1). These compounds, such as 5-chloro-3-ethyl-N-(4-(piperidin-1-yl)phenethyl)-1H-indole-2-carboxamide, showed binding affinity and cooperativity with CB1, impacting cannabinoid signaling pathways. These findings could have implications in the development of new therapeutic agents targeting cannabinoid receptors (Khurana et al., 2014).
Glycogen Phosphorylase Inhibitors
5-chloro-N-aryl-1H-indole-2-carboxamide derivatives have been synthesized and evaluated as inhibitors of human liver glycogen phosphorylase a (hLGPa), a key enzyme in glycogen metabolism. These compounds demonstrated inhibitory activity and potential as oral hypoglycemic agents in diabetic models, suggesting a role in managing diabetes (Onda et al., 2008).
Tubulin Polymerization Inhibitors
Certain this compound derivatives have been shown to inhibit tubulin polymerization, a process critical in cell division. These compounds exhibited potent antiproliferative activity against various cancer cell lines, including leukemia, lung cancer, and breast cancer. This suggests their potential as scaffolds for designing new anticancer drugs targeting microtubule dynamics (Kazan et al., 2019).
Anti-inflammatory Agents for Sepsis Treatment
A series of indole-2-carboxamide derivatives were synthesized and evaluated for their anti-inflammatory activities, particularly in the context of sepsis. These compounds effectively inhibited the expression of key inflammatory mediators such as TNF-α and IL-6 in macrophages, indicating their potential as anti-inflammatory agents (Liu et al., 2016).
Monoamine Oxidase B Inhibitors
Indole-carboxamides have been discovered as potent, selective, and reversible inhibitors of monoamine oxidase B (MAO-B), an enzyme involved in the catabolism of neurotransmitters. These compounds could have therapeutic potential in neurodegenerative diseases like Parkinson's disease (Tzvetkov et al., 2014).
Mechanism of Action
Target of Action
The primary target of 6-chloro-1H-indole-2-carboxamide is the brain-type glycogen phosphorylase (PYGB) . PYGB plays a crucial role in glycogenolysis, which is the process of breaking down glycogen into glucose. This process is particularly important in the brain, where glucose is the primary energy source .
Mode of Action
This compound interacts with its target, PYGB, by inhibiting its activity . The presence of the carboxamide moiety in indole derivatives, such as this compound, allows it to form hydrogen bonds with a variety of enzymes and proteins, inhibiting their activity .
Biochemical Pathways
The inhibition of PYGB by this compound affects the glycogenolysis pathway. This results in a decrease in the breakdown of glycogen into glucose, thereby affecting the energy metabolism in brain cells .
Pharmacokinetics
It is noted that the compound has high blood-brain barrier permeability , which suggests that it can readily enter the brain to exert its effects.
Result of Action
The inhibition of PYGB by this compound leads to a reduction in the level of ATP in brain cells after ischemia, an improvement in cellular energy metabolism, a downregulation of the degree of extracellular acidification, and an improvement in metabolic acidosis . It also increases the level of mitochondrial aerobic energy metabolism during brain cell reperfusion, reduces anaerobic glycolysis, and inhibits apoptosis and the expression of apoptosis-related proteins .
Action Environment
The action of this compound is influenced by the hypoxic-ischemic environment in the brain. In a study, it was found that the compound could alleviate the hypoxia/reoxygenation (H/R) injury of astrocytes by improving cell viability and reducing LDH leakage rate, intracellular glucose, and post-ischemic ROS level .
Safety and Hazards
Future Directions
It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds . The presence of the indole scaffold in the amino acid tryptophan, neurotransmitter serotonin, and plant-based alkaloids has caused many medicinal properties . The chemistry and therapeutic study of heterocyclic compounds have been considered a powerful approach to treat a wide range of diseases .
properties
IUPAC Name |
6-chloro-1H-indole-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c10-6-2-1-5-3-8(9(11)13)12-7(5)4-6/h1-4,12H,(H2,11,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZXYHJSHKQOYMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC(=C2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80406445 | |
Record name | 6-chloro-1H-indole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80406445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21109-13-7 | |
Record name | 6-chloro-1H-indole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80406445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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